Cas no 7355-03-5 (1-benzo[1,3]dioxol-5-ylhexyl acetate)

• Product name: 1-benzo[1,3]dioxol-5-ylhexyl acetate
• CAS No: 7355-03-5
• MF: C₁₅H₂₀O₄
• MW: 264.3169
• CID: 578140
• PubChem ID: 225879

1-benzo[1,3]dioxol-5-ylhexyl acetate Chemical and Physical Properties

Names and Identifiers

• 1-benzo[1,3]dioxol-5-ylhexyl acetate
• NSC-15720
• 7355-03-5
• DTXSID40280162
• NSC15720
• 1-(1,3-benzodioxol-5-yl)hexyl acetate

• Inchi： InChI=1S/C15H20O4/c1-3-4-5-6-13(19-11(2)16)12-7-8-14-15(9-12)18-10-17-14/h7-9,13H,3-6,10H2,1-2H3
• InChI Key： DHFWEDDMTLCZLG-UHFFFAOYSA-N
• SMILES： CCCCCC(C1=CC2=C(C=C1)OCO2)OC(=O)C

Computed Properties

• Exact Mass: 264.1362
• Monoisotopic Mass: 264.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.116
• Boiling Point: 342.7°C at 760 mmHg
• Flash Point: 147.8°C
• Refractive Index: 1.516
• PSA: 44.76